Cas no 2228431-16-9 (2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2228431-16-9
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 6109594
• PubChem ID: 165630924
• Update Time: 2025-05-20

2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine
• EN300-1943807
• 2228431-16-9

• Inchi： 1S/C11H10F3N/c1-4-10(2,3)9-8(11(12,13)14)6-5-7-15-9/h1,5-7H,2-3H3
• InChI Key： LSVPPVUCHVZZTL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(C#C)(C)C)(F)F

Computed Properties

• Exact Mass: 213.07653381g/mol
• Monoisotopic Mass: 213.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine

Compound CAS No. 2228431-16-9: 2-(2-Methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine

The compound CAS No. 2228431-16-9, also known as 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The presence of a trifluoromethyl group at the 3-position and a 2-methylbut-3-yn-2-yl group at the 2-position imparts distinctive electronic and steric characteristics to the molecule, making it a valuable substrate for further functionalization and application development.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its structure facilitates the formation of diverse derivatives through various substitution and coupling reactions. For instance, researchers have explored its utility in constructing heterocyclic frameworks with enhanced pharmacokinetic profiles. The trifluoromethyl group, being electron-withdrawing, significantly influences the reactivity of the pyridine ring, enabling selective transformations that are crucial for drug design.

The synthesis of 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine involves a multi-step process that combines principles from organometallic chemistry and transition-metal catalysis. Key steps include the formation of the pyridine core through cyclization reactions and subsequent functionalization to introduce the substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and selectivity during the synthesis process.

In terms of applications, this compound has shown promise in the development of agrochemicals with improved efficacy against pests and diseases. Its ability to modulate enzyme activities makes it a potential candidate for designing novel pesticides. Additionally, ongoing research is exploring its role in materials science, particularly in the synthesis of advanced polymers and organic semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution on the pyridine ring, enhancing its ability to participate in π-interactions. These findings have opened new avenues for leveraging this compound in supramolecular chemistry and self-assembling systems.

In conclusion, CAS No. 2228431-16-9, or 2-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyridine, stands as a versatile platform for chemical innovation. Its unique structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing modern chemical science.